2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C25H21FN2O5S/c1-16-4-3-5-18(12-16)27-24(29)15-28-14-23(34(31,32)20-9-6-17(26)7-10-20)25(30)21-13-19(33-2)8-11-22(21)28/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: GWPBJVQANOTPCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C25H21FN2O5S
• Molecular Weight: 480.5 g/mol

Description

2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H21FN2O5S and its molecular weight is 480.51. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

The structural aspects of similar amide-containing isoquinoline derivatives have been studied for their potential to form gels and crystalline solids upon treatment with different acids. This research highlights the versatility of isoquinoline derivatives in forming various structural compounds, which could have implications for material science and drug formulation. For example, the study by Karmakar et al. (2007) examines the crystal structure of related compounds and their ability to form host–guest complexes with enhanced fluorescence properties, suggesting potential applications in sensing and imaging technologies (Karmakar, Sarma, & Baruah, 2007).

Cytotoxic Activity

Research into novel sulfonamide derivatives, including structures related to the compound , has demonstrated cytotoxic activity against various cancer cell lines. This suggests a potential application in cancer research, where these compounds could serve as leads for the development of new anticancer agents. Ghorab et al. (2015) synthesized sulfonamide derivatives and screened them for their anticancer activity, identifying compounds with significant potency against breast and colon cancer cell lines, indicating their potential as therapeutic agents (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Fluorination Techniques

The compound's synthesis and modification through fluorination techniques have been explored, showcasing methods to enhance its biological activity and solubility. Research on the fluorination of similar quinoline compounds has demonstrated improved yields and reaction times, suggesting a route for modifying the compound to potentially increase its efficacy in biological applications. Kidwai, Sapra, and Bhushan (1999) detailed the use of microwave irradiation for efficient fluorination, presenting a technique that could be applied to the synthesis of fluorinated derivatives of the target compound (Kidwai, Sapra, & Bhushan, 1999).

Herbicidal Activities

The exploration of triazolinone derivatives for herbicidal activities highlights the agricultural applications of quinoline compounds. By integrating pharmacophores into the triazolinone scaffold, researchers have developed compounds with promising herbicidal efficacy, indicating the potential of similar quinoline derivatives in agricultural chemical development. Luo et al. (2008) discovered a compound with comparable activity to commercial herbicides, suggesting that modifications to the quinoline structure could yield effective plant protection agents (Luo, Jiang, Wang, Chen, & Yang, 2008).